Cas no 2034388-74-2 (N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide)

• Product Name: N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide
• CAS No: 2034388-74-2
• MF: C₁₉H₁₈N₆O₂
• MW: 362.385222911835
• CID: 5334781
• Update Time: 2025-07-14

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
• N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]-2-phenyltriazole-4-carboxamide
• N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H18N6O2/c26-18-7-4-10-24(18)17-11-14(8-9-20-17)12-21-19(27)16-13-22-25(23-16)15-5-2-1-3-6-15/h1-3,5-6,8-9,11,13H,4,7,10,12H2,(H,21,27)
• InChI Key： CJSVQAZZPWPYQM-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=C(C=CN=1)CNC(C1C=NN(C2C=CC=CC=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 538
• XLogP3: 1.7
• Topological Polar Surface Area: 93

Additional information on N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide (CAS No. 2034388-74-2): A Comprehensive Overview

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide (CAS No. 2034388-74-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The integration of a pyridine and a pyrrolidine moiety further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide is characterized by a central 1,2,3-triazole ring linked to a phenyl group and a pyridine-pyrrolidine moiety. The triazole ring is a key functional group that provides stability and bioavailability, while the phenyl group contributes to the compound's lipophilicity and receptor binding affinity. The pyridine-pyrrolidine moiety adds additional complexity and functionality, potentially enhancing the compound's selectivity and potency.

Recent studies have highlighted the potential of N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, preclinical studies have demonstrated that N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide has significant antifungal properties against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The compound's ability to disrupt fungal cell membranes and inhibit fungal growth suggests its potential as an antifungal agent in clinical settings.

In addition to its anti-inflammatory and antifungal activities, N-{[2-(2-oxopyrrolidin-1-y l)pyridin -4 -y l]methyl} - 2 - phen yl - 2 H - 1 , 2 , 3 - triazole - 4 - carboxamide has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the PI3K/Akt pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

The pharmacokinetic properties of N-{[2-(2-o xop y rro lid in -1 -y l)p y rid in -4 -y l]m e th yl} - 2 - p h e n yl - 2 H - 1 , 2 , 3 - t r i az o le - 4 - c ar b ox am ide have been extensively studied to ensure its suitability for therapeutic use. Preclinical data suggest that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. Additionally, it exhibits low toxicity in animal models, making it a safe candidate for further clinical development.

The synthesis of N-{[2-(2-o xop y rro lid in -1 -y l)p y rid in -4 -y l]m e th yl} - 2 - p h e n yl - 2 H - 1 , 2 , 3 - t r i az o le - 4 - c ar b ox am ide involves several well-established chemical reactions. The key steps include the formation of the triazole ring through copper-catalyzed azide–alkyne cycloaddition (CuAAC), followed by the coupling of the resulting triazole with the pyridine-pyrrolidine moiety using standard amide bond formation techniques. These synthetic methods are scalable and can be readily adapted for large-scale production.

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